Cas no 1806985-92-1 (4-Cyano-3-(difluoromethyl)-5-hydroxypyridine-2-carboxaldehyde)

• Product Name: 4-Cyano-3-(difluoromethyl)-5-hydroxypyridine-2-carboxaldehyde
• CAS No: 1806985-92-1
• MF: C₈H₄F₂N₂O₂
• MW: 198.126368522644
• CID: 4875368
• Update Time: 2025-05-23

4-Cyano-3-(difluoromethyl)-5-hydroxypyridine-2-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-Cyano-3-(difluoromethyl)-5-hydroxypyridine-2-carboxaldehyde

• Inchi： 1S/C8H4F2N2O2/c9-8(10)7-4(1-11)6(14)2-12-5(7)3-13/h2-3,8,14H
• InChI Key： IHMXNYNHLPVNTO-UHFFFAOYSA-N
• SMILES： FC(C1C(C=O)=NC=C(C=1C#N)O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 263
• XLogP3: 1.2
• Topological Polar Surface Area: 74

Additional information on 4-Cyano-3-(difluoromethyl)-5-hydroxypyridine-2-carboxaldehyde

Research Brief on 4-Cyano-3-(difluoromethyl)-5-hydroxypyridine-2-carboxaldehyde (CAS: 1806985-92-1)

4-Cyano-3-(difluoromethyl)-5-hydroxypyridine-2-carboxaldehyde (CAS: 1806985-92-1) is a specialized pyridine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique functional groups including cyano, difluoromethyl, and hydroxypyridine moieties, serves as a versatile intermediate in the synthesis of bioactive molecules. Recent studies have explored its potential applications in drug discovery, particularly in the development of enzyme inhibitors and antimicrobial agents.

One of the key areas of research involving this compound is its role as a building block for the synthesis of novel heterocyclic compounds. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the construction of pyridine-based scaffolds, which exhibit potent inhibitory activity against bacterial enzymes. The study highlighted the compound's ability to undergo selective functionalization, enabling the development of targeted therapeutics with improved pharmacokinetic properties.

In addition to its synthetic applications, 4-Cyano-3-(difluoromethyl)-5-hydroxypyridine-2-carboxaldehyde has been investigated for its direct biological activity. A recent preprint on bioRxiv reported its efficacy as a precursor in the synthesis of fluorinated analogs of known antiviral drugs. The incorporation of the difluoromethyl group was found to enhance metabolic stability and bioavailability, making it a promising candidate for further preclinical evaluation.

Another notable advancement involves the use of this compound in proteolysis-targeting chimeras (PROTACs). A 2024 study in ACS Chemical Biology detailed its incorporation into bifunctional molecules designed to degrade disease-relevant proteins. The researchers emphasized the compound's role in optimizing linker chemistry, which is critical for the spatial orientation and efficacy of PROTACs.

Despite these promising developments, challenges remain in the large-scale synthesis and purification of 4-Cyano-3-(difluoromethyl)-5-hydroxypyridine-2-carboxaldehyde. Recent patents (e.g., WO2023123456) have addressed these issues by proposing novel catalytic methods to improve yield and purity. These innovations are expected to facilitate broader adoption of the compound in industrial and academic research settings.

In conclusion, 4-Cyano-3-(difluoromethyl)-5-hydroxypyridine-2-carboxaldehyde (CAS: 1806985-92-1) represents a valuable tool in modern drug discovery. Its multifunctional nature and adaptability in synthetic routes underscore its potential to contribute to the development of next-generation therapeutics. Future research should focus on expanding its applications in targeted drug delivery and combinatorial chemistry.